Cas no 85559-65-5 (Verbascenine)

• Product Name: Verbascenine
• CAS No: 85559-65-5
• MF: C₃₀H₄₀N₄O₃
• MW: 504.663607597351
• CID: 732266
• Update Time: 2024-03-01

Verbascenine Chemical and Physical Properties

Names and Identifiers

• 1,5,9,13-Tetraazacycloheptadecan-6-one,13-acetyl-1-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-8-phenyl-, (8S)-
• Verbascenine

• Inchi： 1S/C30H40N4O3/c1-25(35)33-20-8-9-21-34(30(37)17-16-26-12-4-2-5-13-26)23-11-19-32-29(36)24-28(31-18-10-22-33)27-14-6-3-7-15-27/h2-7,12-17,28,31H,8-11,18-24H2,1H3,(H,32,36)/b17-16+/t28-/m0/s1
• InChI Key： QWIQBGWKCLURMP-XEKAQFCISA-N
• SMILES： O=C1C[C@@H](C2C=CC=CC=2)NCCCN(C(C)=O)CCCCN(C(/C=C/C2C=CC=CC=2)=O)CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 728
• Topological Polar Surface Area: 81.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams